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Compound of Interest

Compound Name: PD-307243

Cat. No.: B15589553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PD-307243 is a potent small molecule activator of the human Ether-à-go-go-Related Gene

(hERG) potassium channel. This document provides a detailed technical overview of its known

pharmacological properties, mechanism of action, and the experimental methodologies used

for its characterization. Due to the limited publicly available information, this guide focuses

primarily on the in-vitro electrophysiological effects of PD-307243 as described in the

foundational scientific literature. Information regarding the synthesis, pharmacokinetics, and

toxicology of this compound is not readily available in the public domain.
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Property Value

IUPAC Name
2-[[2-(3,4-dichlorophenyl)-1,3-dihydroisoindol-5-

yl]amino]pyridine-3-carboxylic acid

Synonyms PD 307243, PD307243

CAS Number 313533-41-4[1]

Molecular Formula C20H15Cl2N3O2[1]

Molecular Weight 400.26 g/mol [1]

Solubility Soluble in DMSO and Alcohol[1]

Purity (Typical) >98% by HPLC[1]

Quantitative In-Vitro Efficacy
The primary pharmacological effect of PD-307243 is the potentiation of the current flowing

through the hERG potassium channel. The following table summarizes the key quantitative

data from in-vitro electrophysiology studies.

Parameter Cell Line
Concentration
(µM)

Effect Reference

hERG Current

Increase
Not Specified 3 2.1-fold increase [Probechem]

hERG Current

Increase
Not Specified 10 3.4-fold increase [Probechem]

hERG Channel

Deactivation
Not Specified Not Specified Markedly slowed [Probechem]

hERG Channel

Inactivation
Not Specified Not Specified Markedly slowed [Probechem]

Mechanism of Action: hERG Channel Activation
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PD-307243 acts as a positive modulator of the hERG potassium channel. Its primary

mechanism involves altering the gating properties of the channel, specifically by slowing the

rates of both deactivation and inactivation. This leads to an increased overall potassium ion

efflux during the repolarization phase of the cardiac action potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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